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Compound of Interest

Compound Name: 2-ethoxy-N-(3-pyridinyl)acetamide

Cat. No.: B12585163

Get Quote

\ J

Chemical Identity & Core Logistics

o |[UPAC Name: N-(2-ethoxypyridin-3-yl)acetamide[1][2]
e CAS Number: 63756-63-8[1][2]

¢ Molecular Formula: C

Y
N
0
(MW: 180.20 g/mol )[1][2]

+ Storage Requirement: 2—8°C (Refrigerated), Desiccated, Inert Atmosphere (Argon/Nitrogen
recommended).[1]

¢ Solubility Profile: Soluble in DMSO, Methanol, Ethanol, Dichloromethane (DCM).[1] Limited
solubility in water.[1]
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Part 1: Emergency Response (The "First 5 Minutes™)

In the event of accidental exposure or release, immediate action is critical to mitigate long-term
health risks.[1] This compound contains a pyridine moiety, which can possess neurotoxic or
irritant properties, and an acetamide group, often associated with skin permeability.[1]

Emergency Workflow

 Inhalation: Move immediately to fresh air. If breathing is labored, administer oxygen (trained
personnel only).[1]

» Skin Contact: Drench with water for 15 minutes.[1][3] Do not use organic solvents
(ethanol/DMSO) to wash skin; they will increase transdermal absorption.[1]

o Eye Contact: Flush with saline or water for 15 minutes, lifting eyelids.[1] Remove contact
lenses if safe.[1][3][4][5][6]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Contact Poison Control.

Diagram 1: Emergency Response Decision Logic
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Caption: Immediate decision workflow for exposure or spill events involving N-(2-ethoxypyridin-

3-yl)acetamide.

Part 2: Risk Assessment & Hazard Identification[1]

[3][4][6]

While specific toxicological data for CAS 63756-63-8 is limited, we apply the Read-Across
Approach using structural analogs (Pyridine-2-acetamide, Aminopyridines).[1]
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GHS Classification .
Hazard Class Mechanism of Concern
(Inferred)

Pyridine derivatives can

depress the central nervous
Acute Toxicity Category 4 (Oral) system (CNS) and damage the

liver/kidneys upon high

exposure.[1]

The basic nitrogen in the

pyridine ring and the
Skin/Eye Irritation Category 2 (Irritant) acetamide functionality can

cause contact dermatitis and

mucous membrane irritation.[1]

Respiratory tract irritation is
Target Organ STOT-SE 3 highly probable if dust is
inhaled.[1]

Stable under normal conditions
Reactivity Stable but may hydrolyze in strong

acids/bases.[1] Combustible.

Scientific Rationale: The 2-ethoxy group is an electron-donating substituent, which increases
the electron density of the pyridine ring.[1] This may modulate the basicity compared to
unsubstituted pyridine, potentially altering its metabolic profile but maintaining the core irritant
properties of the class.[1]

Part 3: Personal Protective Equipment (PPE) Matrix

Standard "lab coat and glasses" are insufficient for handling novel pharmaceutical
intermediates.[1] The following matrix is based on permeation kinetics and exposure
probability.
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PPE Component

Specification

Scientific Rationale

Hand Protection

Double Nitrile Gloves (min 0.11

mm outer, 0.06 mm inner)

Why Nitrile? Excellent
resistance to common solvents
(DMSO, MeOH) used to
dissolve this compound.[1]
Latex degrades rapidly against
organic solvents.[1] Why
Double? Provides a
"breakthrough time" buffer.[1]

Eye Protection

Chemical Splash Goggles
(ANSI z287.1+)

Safety glasses leave gaps.[1]
Goggles seal against fine
powders and splashes during

solubilization.[1]

Respiratory

N95 (minimum) or P100 (if
>1Q)

The solid is likely a fine
crystalline powder.[1]
Inhalation is the fastest route
to systemic toxicity.[1] Use a
fume hood as the primary

control.[1]

Body Protection

Tyvek Sleeves or Lab Coat
(Buttoned)

Protects forearms during
weighing.[1] Acetamides can

be absorbed transdermally.[1]

Part 4: Operational Handling Protocols
A. Weighing & Transfer (Solid State)[1]

Engineering Control: All weighing must occur inside a Chemical Fume Hood or a Powder

Containment Balance Enclosure.[1]

Static Control: Use an antistatic gun or ionizer if the powder is "flyaway."[1]

Technique:

o Place the receiving vessel (vial/flask) in the balance.[1]
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o Tare the balance.[1]

o Transfer solid using a disposable spatula.[1]

o Critical Step: Wipe the threads of the stock bottle with a Kimwipe dampened with ethanol

before recapping to prevent seal degradation and cross-contamination.[1]

B. Solubilization (Liquid State)[1]

e Solvent Choice: DMSO (Dimethyl sulfoxide) is the preferred stock solvent for biological

assays (typically 10-100 mM).[1]

o Exothermic Caution: Dissolving amides in DMSO can be slightly exothermic.[1] Add solvent

slowly.[1]

» Vortexing: Cap the vial tightly before vortexing. Do not vortex open containers.

C. Reaction Setup

o Inert Atmosphere: If using in synthesis, purge the reaction vessel with Nitrogen or Argon.[1]

The ethoxy ether linkage can be sensitive to oxidation over prolonged periods.[1]

o Temperature: Do not heat above 150°C without a blast shield, as pyridine derivatives can

decompose releasing toxic NO

fumes.[1]

Diagram 2: Operational Safety Workflow
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Caption: Step-by-step handling logic to maintain compound integrity and user safety.

Part 5: Decontamination & Waste Disposal[1]
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Spill Cleanup (Solid):

Do not dry sweep (creates dust).[1]

Cover spill with wet paper towels (water/ethanol mix) to dampen.[1]

Scoop into a sealable bag.

Clean surface with 1N HCI (neutralizes the basic pyridine) followed by water.[1]
Spill Cleanup (Solution):

o Absorb with Vermiculite or Universal Absorbent Pads.[1]

e Place in a dedicated hazardous waste bag.[1]

Disposal Classification:

 RCRA Code: Not specifically listed, but treat as DOO1 (Ignitable) if in organic solvent and
potentially Toxic waste.[1]

e Segregation: Do not mix with Oxidizers (e.g., Peroxides, Nitric Acid) in the waste stream.[1]

e Labeling: "Hazardous Waste - Pyridine Derivative - Toxic/lrritant."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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